6-Bromo-3-fluoro-2-methylaniline
Overview
Description
Molecular Structure Analysis
The molecular structure of 6-Bromo-3-fluoro-2-methylaniline can be analyzed using various methods such as NMR, HPLC, LC-MS, and UPLC . The molecular weight of this compound is 204.042.Physical And Chemical Properties Analysis
6-Bromo-3-fluoro-2-methylaniline is a solid . Its molecular weight is 204.042 and its molecular formula is C7H7BrFN.Scientific Research Applications
Synthesis of MDL Compounds
6-Bromo-3-fluoro-2-methylaniline: is a key ingredient in the synthesis of MDL compounds, such as N-phenyl-4-(phenylsulfonamido)benzenesulfonamide derivatives . These compounds are activators of sirtuin 6 (SIRT6) , a lysine deacetylase that acts as a tumor suppressor. The role of SIRT6 in cancer biology makes these MDL compounds significant for therapeutic research.
Development of Iminophosphoranes
This compound has been used in the synthesis of iminophosphoranes . Iminophosphoranes are valuable intermediates in organic synthesis and have applications in the development of novel pharmaceuticals and materials.
Creation of Imidazoquinoxaline Derivatives
In medicinal chemistry, 6-Bromo-3-fluoro-2-methylaniline has been utilized for the synthesis of 2-amino-1,7,9-trimethylimidazo[4,5-g]quinoxaline . These derivatives are explored for their potential biological activities, including antiviral and anticancer properties.
Biological Reagent
As a biochemical reagent, 6-Bromo-3-fluoro-2-methylaniline can be used in life science research as a biological material or organic compound . Its role can be pivotal in understanding biochemical pathways and reactions.
Safety and Hazards
properties
IUPAC Name |
6-bromo-3-fluoro-2-methylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFN/c1-4-6(9)3-2-5(8)7(4)10/h2-3H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYYBCWAPDMWOPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1N)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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